1-(1-{1-[4-(propylamino)benzoyl]-4-piperidinyl}-1H-1,2,3-triazol-4-yl)ethanol

• IUPAC Name: [4-[4-(1-hydroxyethyl)triazol-1-yl]piperidin-1-yl]-[4-(propylamino)phenyl]methanone
• InChI: InChI=1S/C19H27N5O2/c1-3-10-20-16-6-4-15(5-7-16)19(26)23-11-8-17(9-12-23)24-13-18(14(2)25)21-22-24/h4-7,13-14,17,20,25H,3,8-12H2,1-2H3
• InChI Key: AAYKJSNAWIYTSK-UHFFFAOYSA-N
• Canonical SMILES: CCCNC1=CC=C(C=C1)C(=O)N2CCC(CC2)N3C=C(N=N3)C(C)O
• Molecular Formula: C19H27N5O2
• Molecular Weight: 357.4 g/mol

Description

1-(1-{1-[4-(propylamino)benzoyl]-4-piperidinyl}-1H-1,2,3-triazol-4-yl)ethanol is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound, also known as PAPP, has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Mechanism of Action

1-(1-{1-[4-(propylamino)benzoyl]-4-piperidinyl}-1H-1,2,3-triazol-4-yl)ethanol has been found to inhibit the activity of angiotensin-converting enzyme (ACE), which plays a key role in the regulation of blood pressure. By inhibiting ACE, this compound can reduce the production of angiotensin II, a potent vasoconstrictor that can cause hypertension.
Biochemical and Physiological Effects
In addition to its effects on blood pressure, this compound has been found to have a wide range of biochemical and physiological effects. These include the inhibition of platelet aggregation, the reduction of oxidative stress, and the modulation of the immune system.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(1-{1-[4-(propylamino)benzoyl]-4-piperidinyl}-1H-1,2,3-triazol-4-yl)ethanol in scientific research is its specificity for ACE inhibition. Unlike other ACE inhibitors, this compound does not affect other enzymes in the renin-angiotensin system, making it a valuable tool for studying the effects of ACE inhibition specifically. However, this compound also has some limitations, including its relatively short half-life and its potential for off-target effects.

Future Directions

There are many potential future directions for research on 1-(1-{1-[4-(propylamino)benzoyl]-4-piperidinyl}-1H-1,2,3-triazol-4-yl)ethanol. One area of interest is the development of more potent and selective ACE inhibitors based on the structure of this compound. Another area of interest is the exploration of the potential therapeutic applications of this compound in various disease states, such as hypertension, heart failure, and kidney disease. Finally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential for off-target effects.

Synthesis Methods

The synthesis of 1-(1-{1-[4-(propylamino)benzoyl]-4-piperidinyl}-1H-1,2,3-triazol-4-yl)ethanol involves the reaction of propylamine with 4-(4-fluorobenzoyl)piperidine, followed by the addition of sodium azide and copper sulfate. The resulting compound is then reduced with sodium borohydride to yield this compound.

Scientific Research Applications

1-(1-{1-[4-(propylamino)benzoyl]-4-piperidinyl}-1H-1,2,3-triazol-4-yl)ethanol has been used in a variety of scientific research applications, including studies on the regulation of blood pressure, the role of the renin-angiotensin system in cardiovascular disease, and the effects of various drugs on the cardiovascular system.